Cas no 1934960-59-4 (1,2,5-Thiadiazole, 3-(3-chloro-2,2-dimethylpropyl)-)

• Product Name: 1,2,5-Thiadiazole, 3-(3-chloro-2,2-dimethylpropyl)-
• CAS No: 1934960-59-4
• MF: C₇H₁₁ClN₂S
• MW: 190.693639039993
• CID: 5285531
• Update Time: 2025-06-26

1,2,5-Thiadiazole, 3-(3-chloro-2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-(3-chloro-2,2-dimethylpropyl)-

• Inchi： 1S/C7H11ClN2S/c1-7(2,5-8)3-6-4-9-11-10-6/h4H,3,5H2,1-2H3
• InChI Key： BGAYXTNYVDPAPO-UHFFFAOYSA-N
• SMILES： S1N=CC(CC(C)(C)CCl)=N1

Additional information on 1,2,5-Thiadiazole, 3-(3-chloro-2,2-dimethylpropyl)-

1,2,5-Thiadiazole, 3-(3-chloro-2,2-dimethylpropyl)-

The compound 1,2,5-thiadiazole, specifically the derivative 3-(3-chloro-2,2-dimethylpropyl)-1,2,5-thiadiazole, is a heterocyclic organic compound with the CAS number 1934960-59-4. This compound belongs to the class of thiadiazoles, which are five-membered rings containing two nitrogen atoms and one sulfur atom. The thiadiazole ring system is known for its versatility in organic synthesis and its applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 1,2,5-thiadiazole is characterized by its sulfur atom at position 1 and nitrogen atoms at positions 2 and 5. The substituent at position 3 in this compound is a 3-chloro-2,2-dimethylpropyl group. This substituent introduces both steric bulk and electronic effects into the molecule. The presence of chlorine at position 3 of the propyl chain adds a halogen atom, which can influence the reactivity and physical properties of the compound.

Recent studies have highlighted the potential of thiadiazole derivatives as antimicrobial agents. For instance, researchers have explored the ability of 1,2,5-thiadiazole derivatives to inhibit bacterial growth by targeting specific enzymes or disrupting cell membranes. The chlorinated substituent in this compound may enhance its antimicrobial activity by increasing lipophilicity and membrane permeability.

In addition to antimicrobial applications, 1,2,5-thiadiazole derivatives have been investigated for their potential as anticancer agents. Preclinical studies suggest that certain thiadiazole-containing compounds can induce apoptosis in cancer cells by modulating key signaling pathways. The unique structure of this compound may allow it to interact with specific proteins or receptors involved in cancer progression.

The synthesis of 1,2,5-thiadiazole derivatives typically involves cyclization reactions using appropriate starting materials such as thioamides or thioureas. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of these compounds. For example, the use of transition metal catalysts has been reported to improve yields and reduce reaction times in the preparation of thiadiazoles.

From a pharmacological perspective, the thiadiazole ring system is known for its ability to act as a scaffold for bioisosteric replacements. This property makes it a valuable tool in drug design for optimizing pharmacokinetic profiles and minimizing off-target effects. The chlorinated substituent in this compound may further enhance its bioavailability or stability in biological systems.

Environmental considerations are also important when evaluating compounds like 1934960-59-4. Recent research has focused on assessing the biodegradability and ecotoxicity of thiadiazole derivatives to ensure their safe use in agricultural and pharmaceutical applications. Studies indicate that certain thiadiazoles can degrade under specific environmental conditions without posing significant risks to aquatic life.

In summary,1934960-59-4, or 1,2,5-thiadiazole with a 3-(3-chloro-2,2-dimethylpropyl) substituent, represents an interesting case study in heterocyclic chemistry. Its unique structure offers opportunities for diverse applications across multiple disciplines. As research continues to uncover new properties and uses for this compound class,thiadiazoles are likely to remain an important area of focus in chemical research.